1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-(2-methoxyphenyl)-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H17N7O2S/c1-21-15(18-19-20-21)25-8-7-16-14(23)11-9-17-22(10-11)12-5-3-4-6-13(12)24-2/h3-6,9-10H,7-8H2,1-2H3,(H,16,23)
• InChI Key: XMJNOBHMHRHFKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCNC(=O)C2=CN(N=C2)C3=CC=CC=C3OC
• Molecular Formula: C15H17N7O2S
• Molecular Weight: 359.4 g/mol

Description

The compound “1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide” is a complex organic molecule. It is related to a class of compounds known as pyrazole derivatives. Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as the compound , can be approached using eco-friendly methods. These methods often involve the use of water as a solvent, moderate conditions, non-toxic procedures, easy extractions, easy setup, and low cost, all of which can result in good to excellent yields.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is typically verified using techniques such as elemental microanalysis, Fourier-transform infrared spectroscopy (FTIR), and proton nuclear magnetic resonance (^1H NMR). These techniques allow for the confirmation of the successful synthesis of the desired compound.

Chemical Reactions Analysis

The chemical reactions involving pyrazole derivatives can be complex and varied. For instance, the compound “1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide” might undergo a variety of reactions depending on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide” would depend on its precise molecular structure. For instance, tetrazoles are known to be crystalline and odorless, with a melting point temperature at 155–157°C. They can decompose upon heating, emitting toxic nitrogen fumes.

Scientific Research Applications

Chemical Structure and Properties

1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide is a chemical compound whose research primarily revolves around its structure and potential applications in various fields. Studies have explored its structural characteristics, demonstrating the geometric parameters and conformation of similar compounds. For instance, Köysal et al. (2005) examined the structures of N-ethyl-3-(4-fluorophenyl)-5-(4-methoxyphenyl)-2-pyrazoline-1-thiocarboxamide, highlighting the interplanar angles and envelope conformation of the pyrazoline ring, which can provide insights into the behavior and potential applications of related compounds like 1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide (Köysal et al., 2005).

Synthesis and Derivatives

Research also focuses on the synthesis of various derivatives of this compound. Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, providing a foundation for understanding the synthetic pathways and potential modifications of 1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide. This research is pivotal in exploring the compound's versatility in chemical synthesis and potential applications in pharmaceuticals or other industries (Hassan et al., 2014).

Potential Applications in Cytotoxicity and Antimicrobial Activity

Several studies have investigated the cytotoxic and antimicrobial properties of compounds structurally related to 1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide. For example, Hassan et al. (2014) examined the in vitro cytotoxic activity of similar pyrazole and pyrazolopyrimidine derivatives against Ehrlich Ascites Carcinoma cells, suggesting potential applications in cancer research or therapy. Additionally, Aghekyan et al. (2020) explored the antibacterial activity of novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles, providing insights into the antimicrobial applications of related compounds (Hassan et al., 2014); (Aghekyan et al., 2020).

Future Directions

The future directions for research on “1-(2-methoxyphenyl)-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1H-pyrazole-4-carboxamide” could involve further exploration of its potential pharmacological effects. Given the known antileishmanial and antimalarial activities of some pyrazole derivatives, this compound could be a promising candidate for the development of new therapeutic agents for these diseases.